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Compound of Interest

Compound Name: Cyclobutanesulfonyl chloride

CAS No.: 338453-16-0

Cat. No.: B1358737

Get Quote

Executive Summary
Cyclobutanesulfonyl chloride (CAS: 338453-16-0) is a critical organosulfur building block in

medicinal chemistry, increasingly utilized as a robust aliphatic sulfonylating agent. Unlike its

aromatic counterparts (e.g., tosyl chloride), it offers a unique three-dimensional steric profile

due to the puckered conformation of the cyclobutane ring. This guide provides a

comprehensive analysis of its physicochemical properties, synthetic pathways, and handling

protocols, designed to support high-fidelity applications in drug discovery and material science.

Chemical Identity & Structural Analysis[1][2]
The cyclobutane ring introduces specific conformational constraints that distinguish this

reagent from linear alkyl sulfonyl chlorides. The ring exists primarily in a "puckered" or

"butterfly" conformation to relieve torsional strain (eclipsing interactions), resulting in a dihedral

angle of approximately 25–35°.
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Property Data

IUPAC Name Cyclobutanesulfonyl chloride

CAS Number 338453-16-0

Molecular Formula C₄H₇ClO₂S

Molecular Weight 154.62 g/mol

SMILES C1CC(C1)S(=O)(=O)Cl

InChI Key REWZIICPWFGXJJ-UHFFFAOYSA-N

Structure Note

The sulfonyl chloride group (-SO₂Cl) is attached

to a secondary carbon, influencing nucleophilic

substitution rates due to steric hindrance from

the ring methylene groups.[1]

Physicochemical Profile
The following data aggregates experimental values and high-confidence predicted models

suitable for process engineering and safety planning.

Table 1: Physical Properties
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Property Value Conditions / Notes

Appearance Colorless to light yellow liquid

Purity dependent; yellowing

indicates potential hydrolysis

or sulfur impurities.

Boiling Point 217.4 ± 7.0 °C

@ 760 mmHg (Predicted).

Decomposition likely before

boiling at atm pressure.

Density 1.42 ± 0.1 g/cm³
High density characteristic of

sulfonyl chlorides.

Refractive Index (

)
1.460 – 1.506

Varies by source; verify with

lot-specific CoA.

Flash Point 85.3 ± 18.2 °C Closed Cup. Combustible.

Solubility Reacts with water

Hydrolyzes to

cyclobutanesulfonic acid and

HCl. Soluble in DCM, THF,

EtOAc, Toluene.

Vapor Pressure 0.2 ± 0.4 mmHg @ 25 °C (Low volatility).

Spectroscopic Signature (Predicted)
¹H NMR (CDCl₃, 400 MHz): The methine proton (

-H) attached to the sulfonyl group is significantly deshielded.

~4.3–4.5 ppm (1H, m,

-CH-SO₂Cl)

~2.4–2.7 ppm (2H/4H, m, ring CH₂)

~1.9–2.2 ppm (remaining ring protons)

Note: The puckered ring creates complex multiplets due to non-equivalent cis/trans

relationships relative to the substituent.
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IR Spectrum: Characteristic sulfonyl chloride stretches.

Asymmetric SO₂ stretch: ~1360–1380 cm⁻¹

Symmetric SO₂ stretch: ~1160–1180 cm⁻¹

Synthetic Utility & Protocols
Synthesis Workflow (Thiouronium Route)
The most robust synthesis for laboratory scale avoids the handling of gaseous cyclobutane and

utilizes the oxidative chlorination of a thiol or isothiouronium salt intermediate.
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(Starting Material)
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(Intermediate)

Thiourea, EtOH
Reflux, 3h Oxidative Chlorination

(Cl₂/H₂O or NCS/HCl)
Cool to 0°C Cyclobutanesulfonyl Chloride

(Final Product)

DCM Extraction
Distillation

Click to download full resolution via product page

Figure 1: Synthetic pathway via oxidative chlorination.

Protocol: Sulfonamide Coupling
Objective: Coupling Cyclobutanesulfonyl chloride with a primary amine (R-NH₂).

Preparation: Dissolve 1.0 equiv of amine and 1.2 equiv of tertiary amine base (e.g., TEA,

DIPEA) in anhydrous DCM (0.2 M concentration).

Addition: Cool solution to 0°C under N₂ atmosphere. Add 1.1 equiv of Cyclobutanesulfonyl
chloride dropwise.

Expert Insight: The dropwise addition is critical. The reaction is exothermic, and

temperature spikes can lead to hydrolysis if ambient moisture is present.

Reaction: Stir at 0°C for 30 mins, then warm to RT for 2–4 hours. Monitor by TLC or LC-MS.

Workup: Quench with saturated NaHCO₃. Extract with DCM. Wash organic layer with 1M

HCl (to remove unreacted amine/base) and brine. Dry over MgSO₄.
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Stability, Reactivity & Safety
Hydrolytic Instability
Cyclobutanesulfonyl chloride is moisture sensitive. Upon contact with water, it hydrolyzes to

form cyclobutanesulfonic acid and hydrochloric acid.

Reaction:

Implication: Bottles must be stored under inert gas (Argon/Nitrogen) and sealed with

Parafilm. White fumes upon opening indicate HCl formation and significant degradation.

Thermal Stability
While the boiling point is predicted >200°C, sulfonyl chlorides are prone to thermal

decomposition, releasing SO₂ and leaving behind the alkyl chloride.

Storage: Store at -20°C for long-term stability.

Distillation: If purification is required, use vacuum distillation (<5 mmHg) to keep the bath

temperature below 80°C.

QC Decision Logic
Use this logic flow to validate reagent quality before critical experiments.
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Visual Inspection
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Figure 2: Quality Control Decision Tree.

Applications in Drug Discovery[3][4]
The cyclobutane moiety serves as a bioisostere for phenyl or isopropyl groups, offering:

Metabolic Stability: The cycloalkane ring is generally more resistant to oxidative metabolism

(CYP450) than linear alkyl chains.

Conformational Restriction: The ring locks the vector of the sulfonyl group, potentially

improving binding affinity in protein pockets compared to flexible chains.

Chemical Toolsets: Used in the synthesis of covalent inhibitors or chemical probes (e.g., for

IRE1 kinase research) where the electrophilic sulfonyl chloride can derivatize nucleophilic

residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1358737?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

